methyl 1-(tetrahydro-2H-pyran-2-yl)-1H-benzimidazole-5-carboxylate

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: methyl 1-(oxan-2-yl)benzimidazole-5-carboxylate
• InChI: InChI=1S/C14H16N2O3/c1-18-14(17)10-5-6-12-11(8-10)15-9-16(12)13-4-2-3-7-19-13/h5-6,8-9,13H,2-4,7H2,1H3
• InChI Key: TYDUXLMUJSKESB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C=N2)C3CCCCO3

Description

Methyl 1-(tetrahydro-2H-pyran-2-yl)-1H-benzimidazole-5-carboxylate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round-bottom flask was charged with 20 (1.76 g, 10 mmol), p-TsOH.H2O (38 mg, 0.2 mmol), 3,4-dihydro-2H-pyran (1.26 g, 15 mmol) and THF (20 mL). The reaction mixture was degassed with nitrogen and heated at reflux for 18 h, and then the solvent was removed under reduced pressure. The residue was diluted with DCM (250 mL) and water (50 mL). The organic layer was dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by SiO2 chromatography eluting with a DCM/MeOH gradient (0.5 to 1.0% MeOH) to afford 2.5 g (90%) of methyl 1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazole-5-carboxylate (22) as a grey oil: MS (ESI) m/z=261.2 [M+1]+.